Cas no 861212-83-1 (N-cyclohexyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzamide)

• Product Name: N-cyclohexyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzamide
• CAS No: 861212-83-1
• CID: 4661750
• Update Time: 2025-05-19

N-cyclohexyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzamide

Additional information on N-cyclohexyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzamide

N-cyclohexyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzamide (CAS No. 861212-83-1): A Comprehensive Overview

N-cyclohexyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzamide (CAS No. 861212-83-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure combining a benzoxazine moiety and a benzamide group, exhibits promising properties for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and functional characteristics.

The compound's molecular formula and weight, along with its precise chemical structure, make it a valuable candidate for drug discovery and material science. The presence of the cyclohexyl group enhances its lipophilicity, which is crucial for bioavailability in pharmaceutical applications. Meanwhile, the 3-oxo-3,4-dihydro-2H-1,4-benzoxazine core contributes to its potential biological activity, particularly in targeting specific enzymes or receptors.

In recent years, N-cyclohexyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzamide has been explored for its role in medicinal chemistry. Its structural features align with current trends in developing small-molecule inhibitors and modulators for therapeutic targets. For instance, the benzoxazine scaffold is known for its anti-inflammatory and antimicrobial properties, making this compound a subject of interest in addressing global health challenges such as antibiotic resistance and chronic inflammatory diseases.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amidation and cyclization processes. Researchers often focus on optimizing the yield and purity of CAS No. 861212-83-1 to ensure its efficacy in downstream applications. The compound's stability under various conditions also makes it suitable for formulation studies, a critical aspect in pharmaceutical development.

The applications of N-cyclohexyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzamide extend beyond pharmaceuticals. In material science, its aromatic and heterocyclic components contribute to the development of advanced polymers and coatings with enhanced durability and performance. Additionally, its potential use in agrochemicals is being investigated, particularly in designing novel pesticides with improved safety profiles.

Market dynamics for CAS No. 861212-83-1 reflect the growing demand for specialized chemical intermediates. With the rise of precision medicine and green chemistry, there is a heightened focus on compounds like this that offer both functionality and sustainability. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and industries investing in innovative solutions.

For those seeking detailed technical data on N-cyclohexyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzamide, key parameters include solubility, melting point, and spectroscopic properties. These data points are essential for researchers conducting structure-activity relationship (SAR) studies or formulating the compound for specific uses. Analytical techniques such as HPLC and NMR are commonly employed to characterize and validate the compound's purity and identity.

In conclusion, N-cyclohexyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonyl)benzamide (CAS No. 861212-83-1) represents a versatile and valuable compound in modern chemistry. Its potential spans pharmaceuticals, materials, and agrochemicals, driven by its unique structural attributes and functional properties. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.